Cas no 168287-25-0 (2-[(3,5-Dimethoxyphenyl)methyl]-4,6-dimethoxybenzoic acid)
168287-25-0 structure
Product Name:2-[(3,5-Dimethoxyphenyl)methyl]-4,6-dimethoxybenzoic acid
CAS No:168287-25-0
MF:C18H20O6
MW:332.347805976868
CID:2781481
Update Time:2023-08-07
2-[(3,5-Dimethoxyphenyl)methyl]-4,6-dimethoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-[(3,5-Dimethoxyphenyl)methyl]-4,6-dimethoxybenzoic acid
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- Inchi: 1S/C18H20O6/c1-21-13-6-11(7-14(9-13)22-2)5-12-8-15(23-3)10-16(24-4)17(12)18(19)20/h6-10H,5H2,1-4H3,(H,19,20)
- InChI Key: CLPXVTMSMJUBPC-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(=CC(=C1C(=O)O)CC1C=C(C=C(C=1)OC)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 389
- XLogP3: 3.3
- Topological Polar Surface Area: 74.2
2-[(3,5-Dimethoxyphenyl)methyl]-4,6-dimethoxybenzoic acid Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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